molecular formula C12H8N4O2 B8310870 2-(4-nitrophenyl)-2H-benzo[d][1,2,3]triazole

2-(4-nitrophenyl)-2H-benzo[d][1,2,3]triazole

Cat. No.: B8310870
M. Wt: 240.22 g/mol
InChI Key: BHIIVBRJQQTUJR-UHFFFAOYSA-N
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Description

2-(4-nitrophenyl)-2H-benzo[d][1,2,3]triazole is a useful research compound. Its molecular formula is C12H8N4O2 and its molecular weight is 240.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H8N4O2

Molecular Weight

240.22 g/mol

IUPAC Name

2-(4-nitrophenyl)benzotriazole

InChI

InChI=1S/C12H8N4O2/c17-16(18)10-7-5-9(6-8-10)15-13-11-3-1-2-4-12(11)14-15/h1-8H

InChI Key

BHIIVBRJQQTUJR-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=NN(N=C2C=C1)C3=CC=C(C=C3)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A similar two-step procedure as that of Intermediate A was applied to give 2-(4-nitrophenyl)-2H-benzo[d][1,2,3]triazole (16% yield) in the first step and 4,7-dibromo-2-(4-nitrophenyl)-2H-benzo[d][1,2,3]triazole (Intermediate C, 75%) in the second step. 1H NMR (400 MHz, CDCl3): δ 8.65 (m, 2H, 4-nitrophenyl), 8.44 (m, 2H, 4-nitrophenyl), 7.54 (s, 2H, benzotriazole).
Name
4,7-dibromo-2-(4-nitrophenyl)-2H-benzo[d][1,2,3]triazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
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Intermediate C
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0 (± 1) mol
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reactant
Reaction Step One
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Intermediate A
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0 (± 1) mol
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reactant
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Synthesis routes and methods II

Procedure details

A mixture of 4-chloronitrobenzene (55.0 g, 349 mmol), benzotriazole (50.0 g, 420 mmol), potassium carbonate (200 g, 500 mmol), and NMP (500 mL) was stirred and heated under argon at 130° C. for 5 hours. Progress of the reaction was monitored by thin layer chromatography. The reaction mixture was poured onto crushed ice (2 kg). After all ice melted, the solid was filtered off and washed with water (200 mL). The product was suspended in methanol (1.5 L) and stirred for 30 minutes. The crystals were filtered off and dried in a vacuum oven. Column chromatography of the obtained material using silica gel and hot solution of ethyl acetate (1%) in toluene as an eluent gave 2-(4-nitrophenyl)-2H-benzo[d][1,2,3]triazole (24.24 g, 30% yield). 1H NMR (400 MHz, CDCl3): δ 8.57 (d, J=9.2 Hz, 2H, 4-nitrophenyl), 8.44 (d, J=9.2 Hz, 2H, 4-nitrophenyl), 7.93 (m, 2H, benzotriazole), 7.47 (m, 2H, benzotriazole).
Quantity
55 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
200 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
2 kg
Type
reactant
Reaction Step Two

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